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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983 Get Quote

Abstract
Ravenine is a quinoline alkaloid isolated from the root bark of Dictamnus dasycarpus. This

document provides a comprehensive overview of its chemical structure, physicochemical

properties, and currently understood biological activities. The information is intended for

researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development.

Chemical Structure and Identification
Ravenine, a member of the quinoline alkaloid family, is chemically defined as 1-Methyl-4-[(3-

methyl-2-buten-1-yl)oxy]-2(1H)-quinolinone.[1] Its structure is characterized by a quinolinone

core, a methyl group at position 1, and a prenyl ether linkage at position 4.

IUPAC Name: 1-methyl-4-(3-methylbut-2-enoxy)quinolin-2-one[2] Synonyms: 1-Methyl-4-[(3-

methyl-2-buten-1-yl)oxy]-2(1H)-quinolinone[1] CAS Number: 20105-22-0[1][3][4]

The chemical structure of Ravenine is presented below:
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Physicochemical Properties
A summary of the known physicochemical properties of Ravenine is presented in Table 1. This

data is crucial for understanding its behavior in biological systems and for the design of

experimental protocols.

Property Value Source

Molecular Formula C15H17NO2 [1][3][4]

Molecular Weight 243.30 g/mol [3][4]

Melting Point 120-121 °C [3][4]

Density 1.1 ± 0.1 g/cm³ [3]

LogP 3.81 (Calculated) [3]

XLogP3 2.7 (Calculated) [4]

Boiling Point
378.3 ± 41.0 °C at 760 mmHg

(Calculated)
[3]

Flash Point 170.2 ± 21.2 °C (Calculated) [3]

Solubility Soluble in DMSO [3]

Table 1: Physicochemical Properties of Ravenine
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Biological Activity and Mechanism of Action
Detailed quantitative biological activity data, such as IC50 values from specific assays, and

information regarding the mechanism of action and signaling pathways affected by Ravenine
are not extensively documented in publicly available literature. Further research is required to

elucidate its pharmacological profile.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Ravenine are not readily available in the current body of scientific literature. Researchers

interested in studying this compound would need to develop or adapt standard methodologies

for natural product chemistry and pharmacology. A general workflow for the isolation and

characterization of a natural product like Ravenine is outlined below.
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Figure 1. A generalized workflow for the isolation, characterization, and biological evaluation of

Ravenine.

Signaling Pathways
Information regarding specific signaling pathways modulated by Ravenine is currently

unavailable. To investigate this, a logical approach would be to screen Ravenine against a

panel of known biological targets and then delve deeper into the pathways associated with any

identified hits.
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Figure 2. A logical workflow for investigating the signaling pathways affected by Ravenine.

Conclusion
Ravenine is a structurally defined quinoline alkaloid with established physicochemical

properties. However, there is a significant gap in the scientific literature regarding its

quantitative biological activities, experimental protocols, and the signaling pathways it may

modulate. This presents an opportunity for further research to explore the pharmacological

potential of this natural product. The workflows presented in this guide offer a strategic

approach for future investigations into the biological role of Ravenine.
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[https://www.benchchem.com/product/b120983#what-is-the-chemical-structure-of-ravenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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